3-(2-Aminopyridin-4-yl)propan-1-ol

• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 3-(2-aminopyridin-4-yl)propan-1-ol
• InChI: InChI=1S/C8H12N2O/c9-8-6-7(2-1-5-11)3-4-10-8/h3-4,6,11H,1-2,5H2,(H2,9,10)
• InChI Key: XVAGPEVBJCXZCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1CCCO)N

Description

3-(2-Aminopyridin-4-yl)propan-1-ol is a useful research compound. Its molecular formula is C8H12N2O and its molecular weight is 152.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 3-(2-aminopyridin-4-yl)propanoic acid hydrochloride (0.73 g. 3.60 mmol, prepared according to WO94/14776 in THF (10 mL) was added over 45 min to lithium aluminum hydride (12 mL, 12 mmol, 1M in THF) at 0° C. The ice bath was removed and the reaction was allowed to stir at RT for 4.5 h. The reaction was cooled to 0° C. diluted with toluene (22 mL) and quenched by the sequential addition of H2O (0.86 mL) and NaF (1.54 g). The resulting suspension was stirred at 0° C. for 45 min. The reaction mixture was filtered and the precipitate was washed with additional 10% MeOH in CHCl3. The combined filtrates were concentrated under reduced pressure. Flash chromatography (10% MeOH/CHCl3, silica gel) gave 0.25 g of the desired material as a clear oil: MS(ES+) m/z 152.7 [M+H]+.